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Compound of Interest

Compound Name: 6-Hex, SE

Cat. No.: B15552929

For Immediate Release

This technical guide provides a comprehensive overview of 6-Hex, SE (6-carboxy-2',4,4'5',7,7'-
hexachlorofluorescein, succinimidyl ester), a widely used fluorescent dye in molecular biology
and drug development. This document is intended for researchers, scientists, and
professionals in the field, offering detailed information on its chemical structure, properties, and
applications, particularly in nucleic acid labeling.

Chemical Structure and Properties

6-Hex, SE is a chlorinated derivative of fluorescein, modified with a succinimidyl ester (SE)
functional group. This SE group allows for covalent attachment to primary and secondary
amines, making it an excellent tool for labeling biomolecules. The hexachloro-substitution
results in a narrower emission spectrum and increased photostability compared to fluorescein.

Below is a summary of the key chemical and physical properties of 6-Hex, SE.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15552929?utm_src=pdf-interest
https://www.benchchem.com/product/b15552929?utm_src=pdf-body
https://www.benchchem.com/product/b15552929?utm_src=pdf-body
https://www.benchchem.com/product/b15552929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value Reference

Chemical Name

6-carboxy-2',4,4',5',7,7'-
hexachlorofluorescein,

[1112][31[4]

succinimidyl ester

Synonyms 6-HEX, NHS ester [1]
Molecular Formula C25H9CI6NO9

Molecular Weight 680.06 g/mol

Appearance Orange solid

Excitation Maximum (Aex) 533 nm

Emission Maximum (Aem) 559 nm

Solubility

Soluble in DMSO

Storage Conditions

Freeze (<-15 °C), protected
from light

Synthesis

The synthesis of 6-Hex, SE involves the conversion of the carboxylic acid form of 6-Hex (6-

carboxy-2',4,4',5',7,7'-hexachlorofluorescein) into its N-hydroxysuccinimide (NHS) ester. This is

a common method for creating amine-reactive compounds.
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General synthesis of 6-Hex, SE.
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/6-hex.html
https://pubmed.ncbi.nlm.nih.gov/9095369/
https://www.researchgate.net/publication/273033704_Preparation_of_5-_and_6-Carboxyfluorescein
https://pmc.ncbi.nlm.nih.gov/articles/PMC9673051/
https://www.medchemexpress.com/6-hex.html
https://www.benchchem.com/product/b15552929?utm_src=pdf-body
https://www.benchchem.com/product/b15552929?utm_src=pdf-body-img
https://www.benchchem.com/product/b15552929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Mechanism of Action and Applications

The primary application of 6-Hex, SE is the fluorescent labeling of biomolecules, particularly
amine-modified oligonucleotides used in nucleic acid sequencing and quantitative PCR
(gPCR). The succinimidyl ester group reacts with primary amines on the target molecule to

form a stable amide bond.
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Labeling workflow of 6-Hex, SE.

Experimental Protocol: Labeling of Amine-Modified
Oligonucleotides

This protocol provides a general guideline for the fluorescent labeling of amine-modified
oligonucleotides with 6-Hex, SE. Optimization may be required for specific applications.

Materials:
e 6-Hex, SE
+ Amine-modified oligonucleotide

o Anhydrous Dimethylsulfoxide (DMSO)
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e 0.1 M Sodium bicarbonate buffer, pH 8.5

¢ Size-exclusion chromatography column (e.g., Sephadex G-25)
» Nuclease-free water

Procedure:

e Prepare 6-Hex, SE Stock Solution: Dissolve 1 mg of 6-Hex, SE in 100 pL of anhydrous
DMSO to make a 10 mg/mL stock solution. This should be done immediately before use.

e Prepare Oligonucleotide Solution: Dissolve the amine-modified oligonucleotide in 0.1 M
sodium bicarbonate buffer (pH 8.5) to a final concentration of 1-5 mg/mL.

e Labeling Reaction:

o To the oligonucleotide solution, add a 10-20 fold molar excess of the 6-Hex, SE stock
solution.

o Vortex the mixture gently and incubate for 2-4 hours at room temperature in the dark.
 Purification of Labeled Oligonucleotide:

o Separate the labeled oligonucleotide from unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with nuclease-free water.

o Collect the fractions containing the labeled oligonucleotide, which will be visible as a
colored band that elutes first.

e Quantification and Storage:

o Determine the concentration and degree of labeling of the purified oligonucleotide using
UV-Vis spectrophotometry.

o Store the labeled oligonucleotide at -20°C, protected from light.

Signaling Pathway Involvement
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6-Hex, SE is a synthetic fluorescent dye used as a labeling reagent. It is not known to be
involved in any biological signaling pathways. Its utility lies in its ability to covalently attach to
biomolecules, allowing for their detection and tracking in various experimental setups.

This guide provides essential information for the effective use of 6-Hex, SE in research and
development. For specific applications, further optimization of protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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